Cas no 2580220-36-4 (2-{[(3-{[(benzyloxy)carbonyl]amino}-5-methyl-1H-pyrazol-1-yl)methyl]sulfanyl}acetic acid)

• Product Name: 2-{[(3-{[(benzyloxy)carbonyl]amino}-5-methyl-1H-pyrazol-1-yl)methyl]sulfanyl}acetic acid
• CAS No: 2580220-36-4
• MF: C₁₅H₁₇N₃O₄S
• MW: 335.378182172775
• CID: 6265105
• PubChem ID: 165891320
• Update Time: 2025-05-25

2-{[(3-{[(benzyloxy)carbonyl]amino}-5-methyl-1H-pyrazol-1-yl)methyl]sulfanyl}acetic acid Chemical and Physical Properties

Names and Identifiers

• EN300-27723018
• 2-{[(3-{[(benzyloxy)carbonyl]amino}-5-methyl-1H-pyrazol-1-yl)methyl]sulfanyl}acetic acid
• 2580220-36-4

• Inchi： 1S/C15H17N3O4S/c1-11-7-13(17-18(11)10-23-9-14(19)20)16-15(21)22-8-12-5-3-2-4-6-12/h2-7H,8-10H2,1H3,(H,19,20)(H,16,17,21)
• InChI Key： YTNPOZBKEPYDDF-UHFFFAOYSA-N
• SMILES： S(CC(=O)O)CN1C(C)=CC(NC(=O)OCC2C=CC=CC=2)=N1

Computed Properties

• Exact Mass: 335.09397721g/mol
• Monoisotopic Mass: 335.09397721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 8
• Complexity: 404
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 119Ų

Additional information on 2-{[(3-{[(benzyloxy)carbonyl]amino}-5-methyl-1H-pyrazol-1-yl)methyl]sulfanyl}acetic acid

Introduction to 2-{[(3-{[(benzyloxy)carbonyl]amino}-5-methyl-1H-pyrazol-1-yl)methyl]sulfanyl}acetic acid (CAS No. 2580220-36-4) in Modern Chemical and Biomedical Research

2-{[(3-{[(benzyloxy)carbonyl]amino}-5-methyl-1H-pyrazol-1-yl)methyl]sulfanyl}acetic acid, identified by the CAS number 2580220-36-4, represents a sophisticated organic compound that has garnered significant attention in the realm of chemical and biomedical research. This compound, characterized by its intricate molecular architecture, combines a sulfanyl group with a pyrazole core, making it a versatile scaffold for the development of novel pharmaceutical agents. The presence of multiple functional groups, including a benzyloxy carbonyl moiety and an amino substituent, enhances its potential as a precursor in medicinal chemistry.

The pyrazole core is a well-documented pharmacophore in drug discovery, known for its ability to modulate various biological pathways. Specifically, 5-methyl-1H-pyrazole derivatives have been extensively studied for their anti-inflammatory, antimicrobial, and anticancer properties. The incorporation of the benzyloxy carbonyl group not only provides stability to the molecule but also serves as a protective group in peptide synthesis, highlighting its utility in synthetic chemistry. The sulfanyl group further contributes to the compound's reactivity, enabling diverse chemical modifications that can be tailored for specific biological targets.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting protein-protein interactions (PPIs), which play pivotal roles in numerous diseases, including cancer and neurodegenerative disorders. The unique structural features of 2-{[(3-{[(benzyloxy)carbonyl]amino}-5-methyl-1H-pyrazol-1-yl)methyl]sulfanyl}acetic acid make it an attractive candidate for designing PPI modulators. The sulfanyl group can interact with hydrophobic pockets of target proteins, while the pyrazole ring can engage in hydrogen bonding networks, facilitating precise binding and inhibition.

Moreover, the compound's design aligns with the growing trend toward multitargeted therapeutics. By integrating multiple pharmacophoric elements into a single molecule, researchers aim to achieve synergistic effects that enhance therapeutic efficacy while minimizing side effects. Preliminary studies have suggested that derivatives of this compound exhibit promising activity against kinases and other enzymes implicated in tumor growth and progression. These findings underscore the potential of 2-{[(3-{[(benzyloxy)carbonyl]amino}-5-methyl-1H-pyrazol-1-yl)methyl]sulfanyl}acetic acid as a lead compound for further optimization.

The synthesis of this compound involves multi-step organic transformations, requiring careful optimization to ensure high yield and purity. Key steps include the introduction of the benzyloxy carbonyl group via classical peptide coupling techniques, followed by functionalization of the pyrazole ring with an amino substituent. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have been employed to streamline these processes and enhance scalability.

In terms of biological evaluation, 2-{[(3-{[(benzyloxy)carbonyl]amino}-5-methyl-1H-pyrazol-1-yl)methyl]sulfanyl}acetic acid has been tested in various in vitro assays to assess its interaction with potential target proteins. Initial results indicate that it exhibits moderate binding affinity to certain kinases, suggesting its utility as a scaffold for structure-based drug design. Additionally, computational studies using molecular docking have been conducted to predict binding modes and identify key interactions between the compound and its targets.

The development of novel therapeutic agents relies heavily on advancements in analytical techniques for characterization and purification. High-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) are routinely employed to confirm molecular structure and assess purity. These tools are essential for ensuring that the final product meets stringent pharmaceutical standards before proceeding to preclinical testing.

Preclinical studies are critical for evaluating the safety and efficacy of new compounds before they enter clinical trials. In animal models, 2-{[(3-{[(benzyloxy)carbonyl]amino}-5-methyl-1H-pyrazol-1-yl)methyl]sulfanyl}acetic acid has demonstrated potential as an anti-inflammatory agent by modulating cytokine production and reducing inflammatory markers. These findings are supported by histological analyses showing reduced tissue damage in disease models treated with this compound.

The future directions for research on this compound include further derivatization to optimize potency and selectivity. By modifying substituents on the pyrazole ring or introducing additional functional groups, researchers aim to enhance pharmacokinetic properties such as solubility and bioavailability. Additionally, exploring combination therapies with other drugs may amplify therapeutic benefits while reducing resistance development.

Collaborations between academic institutions and pharmaceutical companies are essential for translating laboratory discoveries into clinical applications. Such partnerships facilitate access to resources like synthetic chemistry expertise, biological screening platforms, and regulatory guidance necessary for drug development. The interdisciplinary nature of modern biomedical research underscores the importance of collaborative efforts in advancing therapeutic solutions.

In conclusion,2-{[(3-{[(benzyloxy)carbonyl]amino}-5-methyl-1H-pyrazol-1-yl)methyl]sulfanyl}acetic acid (CAS No. 2580220-36-4) represents a promising candidate for further exploration in drug discovery due to its unique structural features and biological potential. Its multifunctional design makes it suitable for targeting complex diseases through multitargeted approaches while offering opportunities for structural optimization via advanced synthetic methodologies.